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Compound of Interest

Compound Name: Smm-189

Cat. No.: B1681835 Get Quote

A Comprehensive Guide for Researchers
These application notes provide detailed protocols for the solubilization and preparation of

SMM-189 for use in cell culture experiments. SMM-189 is a potent and selective cannabinoid

receptor 2 (CB2) inverse agonist, making it a valuable tool for investigating the role of the CB2

receptor in various physiological and pathological processes, particularly in the context of

neuroinflammation and immune modulation.[1][2]

Data Presentation: Physicochemical and Biological
Properties of SMM-189
A summary of the key quantitative data for SMM-189 is presented in Table 1. This information

is essential for accurate preparation of stock and working solutions for cell culture applications.
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Property Value Source

Full Name

(3′,5′-dichloro-2,6-dihydroxy-

biphenyl-4-yl)-phenyl-

methanone

[1]

Molecular Weight 389.23 g/mol Calculated

Aqueous Solubility (pH 7.4) ~185 µg/mL (~475 µM) [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Receptor Selectivity Selective for CB2 over CB1

Mechanism of Action CB2 Inverse Agonist

Typical In Vitro Concentration

Range
5 x 10⁻¹⁰ M to 40 µM

Experimental Protocols
Preparation of SMM-189 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of SMM-189 in dimethyl

sulfoxide (DMSO). It is critical to use high-purity, anhydrous DMSO to ensure the stability and

solubility of the compound.

Materials:

SMM-189 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Procedure:

Weighing SMM-189: In a sterile microcentrifuge tube, carefully weigh out a precise amount

of SMM-189 powder (e.g., 1 mg).

Calculating DMSO Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration. The formula for this calculation is: Volume of DMSO (µL) = (Mass of SMM-189
(mg) / Molecular Weight of SMM-189 ( g/mol )) * 100,000 For 1 mg of SMM-189 (MW =

389.23 g/mol ): (1 mg / 389.23 g/mol ) * 100,000 = 256.9 µL of DMSO

Dissolving SMM-189: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the SMM-189 powder.

Ensuring Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes until the

SMM-189 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if

necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-

term stability.

Preparation of Working Solutions for Cell Culture
This protocol outlines the serial dilution of the 10 mM SMM-189 stock solution to prepare

working concentrations for treating cells in culture.

Materials:

10 mM SMM-189 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Intermediate Dilutions: It is recommended to perform one or more intermediate dilutions of

the 10 mM stock solution in sterile cell culture medium before preparing the final working

concentrations. This minimizes pipetting errors and the concentration of DMSO in the final

culture volume.

Final Working Solution: Add the appropriate volume of the intermediate dilution to the cell

culture medium to achieve the desired final concentration of SMM-189. For example, to

prepare 1 mL of a 10 µM working solution from a 1 mM intermediate stock, add 10 µL of the

1 mM stock to 990 µL of cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of SMM-189
used to treat the cells. This accounts for any potential effects of the solvent on the cells.

Immediate Use: It is best to prepare fresh working solutions immediately before each

experiment.
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Caption: Workflow for SMM-189 preparation and use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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